Cas no 1137475-36-5 (5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile)
5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile
- 5-[[6-[methyl(piperidin-4-ylmethyl)amino]pyrimidin-4-yl]amino]pyrazine-2-carbonitrile
- SCHEMBL620360
- 1137475-36-5
- 5-[(6-{methyl[(piperidin-4-yl)methyl]amino}pyrimidin-4-yl)amino]pyrazine-2-carbonitrile
-
- Inchi: 1S/C16H20N8/c1-24(10-12-2-4-18-5-3-12)16-6-14(21-11-22-16)23-15-9-19-13(7-17)8-20-15/h6,8-9,11-12,18H,2-5,10H2,1H3,(H,20,21,22,23)
- InChI Key: PHZIXWBWYHQUGM-UHFFFAOYSA-N
- SMILES: N1CCC(CN(C2C=C(NC3C=NC(C#N)=CN=3)N=CN=2)C)CC1
Computed Properties
- Exact Mass: 324.18109267g/mol
- Monoisotopic Mass: 324.18109267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 103Ų
5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM167015-1g |
5-((6-(methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile |
1137475-36-5 | 95% | 1g |
$1062 | 2021-08-05 | |
| Chemenu | CM167015-1g |
5-((6-(methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile |
1137475-36-5 | 95% | 1g |
$982 | 2023-03-04 |
5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile
5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile: A Comprehensive Overview
The compound 5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile (CAS No. 1137475-36-5) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and promising applications in drug discovery and advanced materials development.
At its core, the molecule features a pyrazine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The pyrazine ring is further substituted at the 2-position with a cyano group (-CN), which introduces electron-withdrawing effects, enhancing the molecule's reactivity and stability. The 5-position of the pyrazine ring is connected via an amino group (-NH-) to a pyrimidine ring system. Pyrimidine, another six-membered aromatic heterocycle with two nitrogen atoms, is known for its versatility in forming hydrogen bonds and participating in various biochemical interactions.
The pyrimidine ring is substituted at the 6-position with a complex group: Methyl(piperidin-4-ylmethyl)amino. This substituent introduces a tertiary amine functionality, which can act as a nucleophile or base in chemical reactions. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, adds rigidity and structural complexity to the molecule. The methyl group attached to the piperidine nitrogen further modulates the electronic properties of the substituent, influencing the overall reactivity of the compound.
Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The combination of electron-withdrawing groups (like the cyano group) and electron-donating groups (like the piperidine substituent) creates a molecular environment conducive to binding with specific protein targets. This balance of electronic effects makes it an attractive candidate for drug design, where precise control over molecular interactions is crucial.
In addition to its medicinal applications, this compound has shown promise in materials science. Its rigid structure and conjugated aromatic systems make it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties.
The synthesis of 5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and improving scalability.
From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be environmentally friendly when used responsibly. However, further research is needed to fully understand its long-term impact on ecosystems.
In conclusion, 5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile (CAS No. 1137475-36
1137475-36-5 (5-((6-(Methyl(piperidin-4-ylmethyl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)